Cas no 143806-99-9 (Bis(pyridin-3-yl) carbonate)

• Product Name: Bis(pyridin-3-yl) carbonate
• CAS No: 143806-99-9
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 5561921
• PubChem ID: 14983477
• Update Time: 2025-11-06

Bis(pyridin-3-yl) carbonate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6294601
• EN300-12006800
• 143806-99-9
• bis(pyridin-3-yl) carbonate
• Bis(pyridin-3-yl) carbonate

• Inchi： 1S/C11H8N2O3/c14-11(15-9-3-1-5-12-7-9)16-10-4-2-6-13-8-10/h1-8H
• InChI Key： WGAWLWBKRLEMGD-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=NC=CC=1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 216.05349212g/mol
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Bis(pyridin-3-yl) carbonate

Introduction to Bis(pyridin-3-yl) Carbonate (CAS No. 143806-99-9)

Bis(pyridin-3-yl) carbonate, with the chemical formula C₁₄H₁₂N₂O₃ and CAS number 143806-99-9, is a significant compound in the field of pharmaceutical chemistry and materials science. This organometallic derivative has garnered considerable attention due to its versatile applications and structural properties. The compound is characterized by its two pyridin-3-yl groups linked by a carbonate bridge, which imparts unique reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The< strong>Bis(pyridin-3-yl) carbonate molecule exhibits a rigid, planar structure due to the electron-withdrawing nature of the pyridine rings and the polar carbonate group. This structural rigidity not only enhances its solubility in various organic solvents but also facilitates its role as a ligand in coordination chemistry. The compound's ability to form stable complexes with transition metals has opened up new avenues in catalysis and drug development.

In recent years, research on< strong>Bis(pyridin-3-yl) carbonate has been extensively explored for its potential in medicinal chemistry. The pyridine moiety is well-known for its bioisosteric properties, allowing it to mimic other heterocyclic compounds that are crucial in drug design. The carbonate group, on the other hand, provides a site for further functionalization, enabling the synthesis of more complex molecules. These features make it an attractive candidate for developing novel therapeutic agents.

One of the most promising applications of< strong>Bis(pyridin-3-yl) carbonate is in the development of metal-organic frameworks (MOFs). MOFs are porous materials that have been widely studied for their applications in gas storage, separation, and catalysis. The ability of< strong>Bis(pyridin-3-yl) carbonate to act as a ligand allows for the construction of highly stable and tunable MOFs. These MOFs have shown exceptional performance in adsorbing small molecules, such as carbon dioxide and hydrogen, which are crucial for energy storage and environmental remediation.

The compound's role in catalysis has also been extensively investigated. Transition metal complexes derived from< strong>Bis(pyridin-3-yl) carbonate have demonstrated high efficiency in various catalytic reactions, including cross-coupling reactions, hydrogenation, and oxidation processes. These reactions are fundamental in organic synthesis and are essential for producing a wide range of pharmaceuticals and fine chemicals. The stability and selectivity of these catalysts make them highly valuable in industrial applications.

In addition to its catalytic properties, Bis(pyridin-3-yl) carbonate has been explored for its potential in photovoltaic applications. The compound's ability to absorb light across a broad spectrum makes it an excellent candidate for use in organic solar cells. Researchers have reported significant improvements in the efficiency of solar cells incorporating< strong>Bis(pyridin-3-yl) carbonate as an electron acceptor or donor material. This development holds great promise for renewable energy technologies.

The synthesis of< strong>Bis(pyridin-3-yl) carbonate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis starts with the reaction of pyridine derivatives with carbon dioxide under high pressure and temperature conditions. The resulting intermediate is then further functionalized to introduce the carbonate group. Recent advances in synthetic methodologies have improved the yield and purity of< strong>Bis(pyridin-3-yl) carbonate, making it more accessible for research and industrial applications.

The safety profile of< strong>Bis(pyridin-3-yl) carbonate is another critical aspect that has been thoroughly evaluated. Studies have shown that the compound is relatively stable under normal conditions but may decompose under extreme heat or acidic environments. Proper handling procedures, including the use of personal protective equipment (PPE), are recommended when working with this compound. Additionally, thorough characterization techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS) are employed to ensure its purity and structural integrity.

In conclusion, Bis(pyridin-3-yl) carbonate (CAS No. 143806-99-9) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and energy storage. Its unique structural properties and reactivity make it an invaluable tool for researchers and industry professionals alike. As research continues to uncover new applications for this compound, its importance is expected to grow even further.